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Compound of Interest

Compound Name: 1-Heptanol-d7

Cat. No.: B12401487

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical
characteristics and stability of 1-Heptanol-d7. This deuterated form of 1-Heptanol is a valuable
tool in various research and development applications, particularly as a stable isotope-labeled
internal standard for mass spectrometry-based quantification. Understanding its fundamental
properties is crucial for its effective use and for ensuring the integrity of experimental results.

Core Physical and Chemical Properties

While specific experimental data for 1-Heptanol-d7 is not widely published, its physical
properties are expected to be very similar to its non-deuterated counterpart, 1-Heptanol. The
primary difference will be in its molecular weight due to the presence of seven deuterium
atoms. The data presented below is for 1-Heptanol and should be considered a close
approximation for 1-Heptanol-d7.

Table 1: Physical and Chemical Properties of 1-Heptanol
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Property Value Source(s)
Molecular Formula C7HsD70 Calculated
Molecular Weight 123.25 g/mol Calculated
Appearance Colorless liquid [11[2]
Odor Faint, aromatic, fatty [3114]
Density 0.822 g/mL at 25 °C [2][5]
Boiling Point 176 °C [2][5]
Melting Point -36 °C [2][5]
Flash Point 76 °C (closed cup) [1][6]

Solubility in Water

1.0g/Lat18 °C

[1]

Solubility in Organic Solvents Miscible with ethanol and ether  [7][8]

Refractive Index n20/D 1.424 [2][5]

Note: Except for the molecular formula and weight, all other data pertains to non-deuterated 1-
Heptanol and is provided as a reference.

Stability and Storage

1-Heptanol is a stable compound under normal laboratory conditions.[5] It is, however,
flammable and incompatible with strong acids and strong oxidizing agents.[4][5]

For 1-Heptanol-d7, as with many deuterated compounds, proper storage is essential to
maintain its isotopic purity and chemical integrity. While specific stability studies on 1-
Heptanol-d7 are not readily available in the public domain, general recommendations for
stable isotope-labeled compounds apply. It is typically advised to store the product under the
conditions specified in the Certificate of Analysis provided by the supplier.[9][10] Generally, this
involves storage in a tightly sealed container in a cool, dry, and well-ventilated area, away from
ignition sources.[2]
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Deuteration is a known strategy employed in drug development to enhance metabolic stability.
[9] The substitution of hydrogen with deuterium can lead to a stronger carbon-deuterium bond,
which can slow down metabolic processes that involve the cleavage of this bond. This "kinetic
isotope effect” can be a valuable property in designing drugs with improved pharmacokinetic
profiles.

Biological Activity and Potential Signhaling Pathway
Interactions

While 1-Heptanol is primarily used as a fragrance, a solvent, and a chemical intermediate, it
also exhibits some biological activity. It has been reported to act as a blocker of gap junctions
and possesses antimicrobial properties.[11][12]

Long-chain alcohols can interact with cellular membranes and influence the activity of
membrane-bound proteins and signaling pathways. Although research specifically on 1-
Heptanol's interaction with signaling pathways is limited, studies on other alcohols, such as
ethanol, provide a framework for potential mechanisms. For instance, ethanol is known to
modulate signaling pathways involved in lipid metabolism and inflammation, such as the Sirtuin
1 (SIRT1)-AMP-activated protein kinase (AMPK) axis, particularly in the context of alcoholic
fatty liver disease.[13] Ethanol can also interact with membrane-associated signal transduction,
such as the phospholipase C (PLC) pathway.[14] It is plausible that 1-Heptanol, with its longer
alkyl chain and greater lipophilicity, could also interact with and modulate such pathways.

Below is a generalized diagram representing a potential interaction of an alcohol with a G-
protein coupled receptor (GPCR) signaling pathway leading to the activation of Phospholipase
C.
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Potential modulation of a GPCR-PLC signaling pathway by an alcohol.

Experimental Protocols

The following are generalized experimental protocols that can be adapted to determine the
physical characteristics of 1-Heptanol-d7.

1. Determination of Solubility
o Objective: To determine the solubility of 1-Heptanol-d7 in water and organic solvents.
o Methodology:

o Prepare a series of test tubes each containing a known volume (e.g., 1 mL) of the solvent
(e.g., water, ethanol, acetone).

o Incrementally add a known volume of 1-Heptanol-d7 to each test tube.
o After each addition, vortex the mixture thoroughly and observe for complete dissolution.

o The point at which no more 1-Heptanol-d7 dissolves and a separate phase is observed
represents the saturation point.

o The solubility can then be calculated in terms of g/L or mg/mL.
2. Determination of Density
¢ Objective: To determine the density of 1-Heptanol-d7.
o Methodology:
o Accurately weigh an empty, dry pycnometer (a small glass flask for measuring density).

o Fill the pycnometer with 1-Heptanol-d7, ensuring there are no air bubbles, and weigh it
again.

o Record the temperature of the liquid.
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o The density is calculated by dividing the mass of the 1-Heptanol-d7 by the volume of the
pycnometer.

3. Stability Testing
¢ Objective: To assess the stability of 1-Heptanol-d7 under various conditions.
o Methodology:

o Aliquots of 1-Heptanol-d7 are stored under different conditions (e.g., varying
temperatures, light exposure, in the presence of potential reactants like strong acids or
bases).

o At specified time intervals, samples are taken from each condition.

o The purity and integrity of the 1-Heptanol-d7 are assessed using analytical techniques
such as Gas Chromatography-Mass Spectrometry (GC-MS) to check for degradation
products and Nuclear Magnetic Resonance (NMR) spectroscopy to confirm isotopic purity.

Below is a workflow diagram for a typical stability study.
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Experimental workflow for a stability study of 1-Heptanol-d7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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